(2-Bromo-4-fluoro-6-nitrophenyl)acetonitrile
Overview
Description
“(2-Bromo-4-fluoro-6-nitrophenyl)acetonitrile” is a chemical compound with the molecular formula C8H4BrFN2O2 . It is related to 2-bromo-6-fluoro-4-nitrophenol, which has the molecular formula C6H3BrFNO3 .
Synthesis Analysis
Acetonitrile is commonly used as an organic solvent and can also be used as an important intermediate in organic synthesis. Its widespread use has led to the development of new methods for the synthesis of a variety of important compounds .Molecular Structure Analysis
The molecular structure of “this compound” is based on its molecular formula, C8H4BrFN2O2 . It is related to 2-bromo-6-fluoro-4-nitrophenol, which has the molecular formula C6H3BrFNO3 .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 259.032 and a density of 1.8±0.1 g/cm3. It has a boiling point of 348.9±37.0 °C at 760 mmHg .Scientific Research Applications
Synthetic Pathways and Chemical Transformations
The scientific community has explored various synthetic pathways and chemical transformations involving compounds related to (2-Bromo-4-fluoro-6-nitrophenyl)acetonitrile, demonstrating its relevance in the synthesis of pharmaceutical intermediates and complex organic molecules. For instance, the study by Buchstaller and Anlauf (2004) highlights a spontaneous rearrangement during alkylation with 2-bromo-2-methylpropionamide, showcasing a method to access valuable 2-nitro substituted aniline derivatives, which are crucial in pharmaceutical synthesis Buchstaller & Anlauf, 2004. Similarly, Lei et al. (2015) discuss the synthesis of an important intermediate for PI3K/mTOR inhibitors, a testament to the compound's role in developing cancer therapeutics Lei et al., 2015.
Fluoride Ion Sensing
Saravanakumar et al. (2005) synthesized chromogenic receptors with 2-nitrophenyl groups for the selective sensing of fluoride ions, an application vital for environmental monitoring and public health. These receptors exhibit color changes detectable by the naked eye, demonstrating the potential of nitrophenyl derivatives in sensor technology Saravanakumar et al., 2005.
Chiral Separation Techniques
Ali et al. (2016) reported on the enantiomeric resolution of 5-bromo-3-ethyl-3-(4-nitrophenyl)-piperidine-2,6-dione derivatives, underlining the importance of such compounds in analytical chemistry, especially in chiral separation techniques that are crucial for the pharmaceutical industry Ali et al., 2016.
Advanced Material Synthesis
The grafting of nitrophenyl groups onto surfaces without electrochemical induction, as detailed by Adenier et al. (2005), opens new avenues in the development of functional materials, including sensors and coatings. This method illustrates the versatility of nitrophenyl derivatives in material science Adenier et al., 2005.
Future Directions
properties
IUPAC Name |
2-(2-bromo-4-fluoro-6-nitrophenyl)acetonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrFN2O2/c9-7-3-5(10)4-8(12(13)14)6(7)1-2-11/h3-4H,1H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UVEGHALODGFVGT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1[N+](=O)[O-])CC#N)Br)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrFN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201262184 |
Source
|
| Record name | 2-Bromo-4-fluoro-6-nitrobenzeneacetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201262184 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.03 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1082040-49-0 |
Source
|
| Record name | 2-Bromo-4-fluoro-6-nitrobenzeneacetonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1082040-49-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Bromo-4-fluoro-6-nitrobenzeneacetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201262184 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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